![molecular formula C18H11FN2OS B8456503 3-(3-Fluorophenyl)-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B8456503.png)
3-(3-Fluorophenyl)-7-phenylthieno[3,2-d]pyrimidin-4(3H)-one
Cat. No. B8456503
M. Wt: 322.4 g/mol
InChI Key: MPLPUJZKHSOQFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09260448B2
Procedure details
In the same manner as the synthesis of Compound 1, methyl 3-amino-4-phenylthiophene-2-carboxylate (50 mg, 0.21 mmol), triethyl orthoformate (0.47 ml), 3-fluoroaniline (44.3 mg, 0.4 mmol), and acetic acid (0.06 ml) were used to give 8.1 mg (0.025 mmol, 12% yield) of the title compound.
Name
Yield
12%
Identifiers
|
REACTION_CXSMILES
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[C:1]1([N:7]2[C:12](=[O:13])[C:11]3[S:14][CH:15]=[C:16]([C:17]4[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=4)[C:10]=3[N:9]=[CH:8]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.NC1C(C2C=CC=CC=2)=CSC=1C(OC)=O.C(OCC)(OCC)OCC.[F:49]C1C=C(C=CC=1)N>C(O)(=O)C>[F:49][C:3]1[CH:2]=[C:1]([N:7]2[C:12](=[O:13])[C:11]3[S:14][CH:15]=[C:16]([C:17]4[CH:18]=[CH:19][CH:20]=[CH:21][CH:22]=4)[C:10]=3[N:9]=[CH:8]2)[CH:6]=[CH:5][CH:4]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
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C1(=CC=CC=C1)N1C=NC2=C(C1=O)SC=C2C2=CC=CC=C2
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Name
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|
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Quantity
|
50 mg
|
|
Type
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reactant
|
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Smiles
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NC1=C(SC=C1C1=CC=CC=C1)C(=O)OC
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|
Name
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|
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Quantity
|
0.47 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(OCC)(OCC)OCC
|
|
Name
|
|
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Quantity
|
44.3 mg
|
|
Type
|
reactant
|
|
Smiles
|
FC=1C=C(N)C=CC1
|
|
Name
|
|
|
Quantity
|
0.06 mL
|
|
Type
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solvent
|
|
Smiles
|
C(C)(=O)O
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC=1C=C(C=CC1)N1C=NC2=C(C1=O)SC=C2C2=CC=CC=C2
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.025 mmol | |
| AMOUNT: MASS | 8.1 mg | |
| YIELD: PERCENTYIELD | 12% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
